BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Health and Safety for
Handling Methyl 2-phenylacrylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 2-phenylacrylate

Cat. No.: B167593

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety data for Methyl 2-
phenylacrylate (CAS No. 1865-29-8), a key building block in organic synthesis. Due to the
limited availability of specific quantitative toxicological and flammability data for this compound,
this document incorporates information from structurally similar and well-studied acrylate
esters, namely Methyl Acrylate, Ethyl Acrylate, and Methyl Methacrylate, to provide a thorough
safety profile. All data for surrogate compounds are clearly indicated.

Chemical and Physical Properties

Proper handling and storage procedures are predicated on a clear understanding of a
substance's physical and chemical properties. Methyl 2-phenylacrylate is a colorless to light
yellow liquid.[1] Key physical data are summarized in the table below.
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Property Value Source(s)
CAS Number 1865-29-8 [11[2]
Molecular Formula C10H1002 [1][2]
Molecular Weight 162.19 g/mol [1]

Boiling Point 98 °C at 6 mmHg256 °C at 760 2]

mmHg

Flash Point 145 °C (293 °F) [1][2]
Physical State Liquid [1]
Appearance Colorless to light yellow [1]

Toxicological Data and Health Hazards

While specific acute toxicity data (LD50/LC50) for Methyl 2-phenylacrylate are not readily
available in the reviewed literature, the compound is known to be harmful if swallowed, in

contact with skin, or inhaled.[2] It is classified as causing skin and serious eye irritation, and

may cause respiratory irritation.[1] The following table includes data for surrogate acrylate

compounds to provide a conservative estimate of potential toxicity.
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Surrogate
Hazard Data Source(s)
Compound
Acute Oral Toxicity 300 mg/kg (rat) et Acrviat 3]
m ra e crylate

(LD50) a/kg yl ACry
Acute Dermal Toxicity )

1300 mg/kg (rabbit) Methyl Acrylate [3]
(LD50)

) No Data Available for
Acute Inhalation
o Methyl 2- - -

Toxicity (LC50)

phenylacrylate
Skin Causes skin irritation 1]
Corrosion/Irritation (H315)
Serious Eye Causes serious eye o
Damage/Irritation irritation (H319)
Respiratory/Skin May cause skin

o o Methyl Acrylate [3]
Sensitization sensitization
Specific Target Organ ]
o _ May cause respiratory

Toxicity (Single T - [1]

irritation
Exposure)

Occupational Exposure Limits

Currently, there are no established specific occupational exposure limits (OELS), such as
Permissible Exposure Limits (PEL) or Threshold Limit Values (TLV), for Methyl 2-
phenylacrylate. However, given its structural similarity to other acrylates, the exposure limits
for related compounds should be considered as a precautionary measure.
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. Surrogate
Exposure Limit Value Source(s)
Compound
OSHAPEL (8-hour 10 ppm (35 mg/m?3) Methyl Acrylat [4]
m mg/m e crylate
TWA) pp g yl Acry
NIOSH REL (10-hour 10 (35 mg/m) Methvl Acrviat -
m mg/m e crylate
TWA) pp g yl Acry
ACGIH TLV (8-hour Methyl Acrylate / Butyl
2 ppm [41[5]
TWA) Acrylate

Fire and Explosion Hazard Data

Methyl 2-phenylacrylate is a combustible liquid with a high flash point.[1][2] While specific
explosive limits have not been determined, it is crucial to avoid heat, flames, and sparks.[2]
Data for surrogate compounds are provided for a comprehensive risk assessment.

Surrogate
Hazard Value Source(s)
Compound
Flash Point 145 °C (293 °F) - [1][2]
Lower Explosion Limit
2.8% Methyl Acrylate [6]
(LEL)
Upper Explosion Limit
25% Methyl Acrylate [6]
(UEL)
Autoignition
463 °C (865.4 °F) Methyl Acrylate [7]
Temperature
Hazardous )
Carbon monoxide - [2]

Combustion Products

Fire Extinguishing Dry powder, carbon

. . [2]
Media dioxide

Experimental Protocols for Safe Handling
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A systematic approach to handling Methyl 2-phenylacrylate is essential to minimize exposure
and ensure laboratory safety. The following protocols are based on available data and best
practices for handling acrylate esters.

Engineering Controls

o Ventilation: All work with Methyl 2-phenylacrylate should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[2][8] This is critical to minimize the inhalation
of vapors.

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[9]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.

o Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are
mandatory.[8][9] For tasks with a higher risk of splashing, a face shield should be worn in
addition to goggles.[9]

» Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, should be worn.
[10] Given that methacrylate monomers can penetrate latex and vinyl gloves rapidly, double
gloving with nitrile gloves is recommended for extended tasks.[11] Gloves should be
inspected before each use and replaced immediately if contaminated.[10]

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect
against skin contact.[2][8]

» Respiratory Protection: If work cannot be conducted in a fume hood or if there is a potential
for aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge may be
required.[9]

Handling and Storage Procedures

» Handling: Avoid direct contact with the substance.[9] Use appropriate tools and techniques to
prevent spills. Containers should be kept tightly closed when not in use.[10]
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Storage: Store Methyl 2-phenylacrylate in a cool, dry, and well-ventilated area, away from
direct sunlight and heat sources to prevent premature polymerization.[9][10] It should be
stored refrigerated (0-10°C).[1] Store separately from incompatible materials such as strong
oxidizing agents, acids, and bases.[2][10]

First Aid Measures

In the event of exposure, immediate action is crucial.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[2] Seek medical attention if irritation
persists.[2]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[2] Seek immediate medical
attention.[2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.[2]

Spill and Disposal Procedures

Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., sand,
vermiculite) and place it in a sealed, labeled container for hazardous waste disposal.[9] For
larger spills, evacuate the area and contact your institution's environmental health and safety
department.

Disposal: Unused or excess monomer should be collected in a labeled, sealed hazardous
waste container.[9] Do not pour down the drain.[9] All contaminated materials (gloves,
absorbent pads, etc.) must also be disposed of as hazardous waste.[9]

Reactivity and Stability

Methyl 2-phenylacrylate is sensitive to heat and can undergo hazardous polymerization.[1]

[12] It is incompatible with strong oxidizing agents, acids, and bases.[2][10] The presence of an
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inhibitor is necessary to prevent spontaneous polymerization, and it is important to ensure that
the inhibitor is not depleted during storage.[6]

Visualized Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Methyl 2-
phenylacrylate, from initial risk assessment to emergency response.
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Preparation & Assessment

Conduct Risk Assessment
- Review SDS
- Identify Hazards

'

Gather Appropriate PPE
- Gloves, Goggles, Lab Coat
- Respirator (if needed)

'

Prepare Work Area
- Verify Fume Hood Function

- Ensure Emergency Equipment is Accessible

Handling & Expevrimentation

Handle Methyl 2-phenylacrylate
- In Fume Hood
- Avoid Contact & Inhalation

'

Proper Storage
- Tightly Sealed Container

- Refrigerated, Away from Incompatibles

Spill Response
- Evacuate & Isolate
- Use Spill Kit

Post-Experim(vant & Disposal

Decontaminate Glassware & Surfaces

'

Dispose of Waste
- Segregate Hazardous Waste
- Label Containers

Caption:

Exposure Response
- Administer First Aid
- Seek Medical Attention

Click to download full resolution via product page

Workflow for the safe handling of Methyl 2-phenylacrylate.
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This guide is intended to provide comprehensive health and safety information for the handling
of Methyl 2-phenylacrylate. It is imperative that all laboratory personnel are thoroughly trained
on these procedures and have access to the appropriate safety equipment before working with
this chemical. Always consult the most recent Safety Data Sheet (SDS) provided by the
supplier and adhere to your institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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